Cas no 2228551-93-5 (3-(1-cyano-3-oxocyclobutyl)-N-ethylbenzamide)

• Product Name: 3-(1-cyano-3-oxocyclobutyl)-N-ethylbenzamide
• CAS No: 2228551-93-5
• MF: C₁₄H₁₄N₂O₂
• MW: 242.273163318634
• CID: 6396345
• PubChem ID: 165792779
• Update Time: 2025-06-07

3-(1-cyano-3-oxocyclobutyl)-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(1-cyano-3-oxocyclobutyl)-N-ethylbenzamide
• 2228551-93-5
• EN300-1739101

• Inchi： 1S/C14H14N2O2/c1-2-16-13(18)10-4-3-5-11(6-10)14(9-15)7-12(17)8-14/h3-6H,2,7-8H2,1H3,(H,16,18)
• InChI Key： RUYDGHNJUUCNTN-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2C=CC=C(C(NCC)=O)C=2)C1

Computed Properties

• Exact Mass: 242.105527694g/mol
• Monoisotopic Mass: 242.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 70Ų

Additional information on 3-(1-cyano-3-oxocyclobutyl)-N-ethylbenzamide

Introduction to 3-(1-cyano-3-oxocyclobutyl)-N-ethylbenzamide (CAS No: 2228551-93-5)

3-(1-cyano-3-oxocyclobutyl)-N-ethylbenzamide, identified by the Chemical Abstracts Service Number (CAS No) 2228551-93-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural motif of this compound incorporates a cyano-substituted cyclobutyl ring and an ethylamino group attached to a benzamide core, which together contribute to its distinct chemical properties and biological activities.

The cyano group at the position 1 of the cyclobutyl ring introduces a polar character to the molecule, enhancing its solubility in polar solvents and potentially influencing its interactions with biological targets. The presence of the oxocyclobutyl unit further diversifies its electronic and steric environment, making it a versatile scaffold for drug design. The benzamide moiety, on the other hand, is a well-known pharmacophore found in numerous bioactive molecules, often contributing to binding affinity and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of 3-(1-cyano-3-oxocyclobutyl)-N-ethylbenzamide with various biological targets. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for further investigation in drug discovery programs. The N-ethyl substituent on the benzamide nitrogen further modulates the electronic properties of the molecule, potentially enhancing its binding interactions with protein targets.

In vitro studies have begun to unravel the pharmacological profile of 3-(1-cyano-3-oxocyclobutyl)-N-ethylbenzamide. Initial experiments have shown that this compound demonstrates moderate activity against specific enzymatic targets, with potential applications in treating inflammatory diseases and neurological disorders. The cyano-cyclobutyl scaffold appears to be critical for its biological activity, as modifications to this core structure have led to significant reductions in potency.

The synthesis of 3-(1-cyano-3-oxocyclobutyl)-N-ethylbenzamide presents unique challenges due to the complexity of its cyclic framework. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the desired molecular architecture with high precision. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also pave the way for scalable production of this compound for future research and development.

As research continues to progress, the therapeutic potential of 3-(1-cyano-3-oxocyclobutyl)-N-ethylbenzamide is being further explored. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with enhanced pharmacological properties. The integration of high-throughput screening technologies with structure-based drug design approaches will accelerate the identification of lead compounds for clinical development.

The environmental impact and sustainability of synthesizing 3-(1-cyano-3-oxocyclobutyl)-N-ethylbenzamide are also areas of growing interest. Green chemistry principles are being applied to develop more efficient and environmentally benign synthetic routes, minimizing waste generation and reducing energy consumption. Such initiatives align with global efforts to promote sustainable practices in pharmaceutical manufacturing.

Future directions in the study of 3-(1-cyano-3-oxocyclobutyl)-N-ethylbenzamide may include exploring its potential as an intermediate in multicomponent reactions, where it could serve as a building block for generating libraries of structurally diverse compounds. Additionally, investigating its role in combination therapies could provide insights into synergistic effects with other drugs, potentially improving treatment outcomes for various diseases.

The regulatory landscape surrounding the development and commercialization of compounds like 3-(1-cyano-3-oxocyclobutyl)-N-ethylbenzamide is also evolving. Regulatory agencies are increasingly emphasizing safety and efficacy data derived from comprehensive preclinical studies before approving new drugs for market entry. This ensures that patients receive medications that are both effective and safe for therapeutic use.

In conclusion, 3-(1-cyano-3-oxocyclobutyl)-N-ethylbenzamide (CAS No: 2228551-93-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts aimed at addressing unmet medical needs. As scientific understanding continues to advance, this molecule is poised to play a crucial role in the development of next-generation therapeutic agents.